Cas no 2140664-09-9 (4-(3-bromopyridin-4-yl)butanal)

• Product Name: 4-(3-bromopyridin-4-yl)butanal
• CAS No: 2140664-09-9
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 6398032
• PubChem ID: 165642987
• Update Time: 2025-10-21

4-(3-bromopyridin-4-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopyridin-4-yl)butanal
• 2140664-09-9
• EN300-1906736

• Inchi： 1S/C9H10BrNO/c10-9-7-11-5-4-8(9)3-1-2-6-12/h4-7H,1-3H2
• InChI Key： GCKLBSKVAPIWCV-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CCCC=O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Additional information on 4-(3-bromopyridin-4-yl)butanal

Introduction to 4-(3-bromopyridin-4-yl)butanal (CAS No. 2140664-09-9)

4-(3-bromopyridin-4-yl)butanal, with the CAS number 2140664-09-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a bromopyridine moiety and an aldehyde functional group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 4-(3-bromopyridin-4-yl)butanal is C₁₀H₁₀BrNO, and its molecular weight is approximately 232.1 g/mol. The compound's structure consists of a pyridine ring substituted with a bromine atom at the 3-position and a butanal chain attached to the 4-position of the pyridine ring. This specific arrangement of functional groups imparts unique chemical properties and reactivity, which are crucial for its applications in organic synthesis and drug discovery.

In the realm of pharmaceutical research, 4-(3-bromopyridin-4-yl)butanal has been explored as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have highlighted its role in the development of novel inhibitors for various biological targets, including enzymes and receptors involved in disease pathways. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize potent inhibitors of kinases, which are enzymes that play critical roles in cellular signaling and are often dysregulated in cancer and other diseases.

The aldehyde functional group in 4-(3-bromopyridin-4-yl)butanal makes it an excellent starting material for a variety of chemical transformations. One such transformation is the reductive amination reaction, where the aldehyde can be converted into an amine by reaction with an amine and a reducing agent. This reaction is widely used in the synthesis of complex molecules, including those with therapeutic potential. Additionally, the bromine substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling, which are essential tools in modern synthetic chemistry.

Beyond its use as an intermediate in drug discovery, 4-(3-bromopyridin-4-yl)butanal has also found applications in materials science. The pyridine ring and aldehyde functionalities can be leveraged to create novel polymers and materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound as a building block for designing conductive polymers with enhanced stability and performance.

The synthesis of 4-(3-bromopyridin-4-yl)butanal typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of 3-pyridinecarbaldehyde followed by an alkylation step to introduce the butyl chain. The resulting product is then subjected to further purification techniques such as column chromatography to ensure its quality for subsequent applications.

Safety considerations are paramount when handling 4-(3-bromopyridin-4-yl)butanal. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes working under a fume hood, using personal protective equipment (PPE), and storing the compound in appropriate conditions to prevent degradation or contamination.

In conclusion, 4-(3-bromopyridin-4-yl)butanal (CAS No. 2140664-09-9) is a versatile compound with significant potential in pharmaceutical research, organic synthesis, and materials science. Its unique molecular structure and functional groups make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.